3-(cyclopentyloxy)-N-(2,6-difluorophenyl)-4-methoxybenzamide

• CAS No.: 144035-44-9
• Molecular Formula: C19H19F2NO3
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-cyclopentyloxy-N-(2,6-difluorophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C19H19F2NO3/c1-24-16-10-9-12(11-17(16)25-13-5-2-3-6-13)19(23)22-18-14(20)7-4-8-15(18)21/h4,7-11,13H,2-3,5-6H2,1H3,(H,22,23)
• InChI Key: XQZMYDIWLZMXHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC=C2F)F)OC3CCCC3

Description

3-(cyclopentyloxy)-N-(2,6-difluorophenyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H19F2NO3 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2,6-difluoroaniline (1.52 g) and triethylamine (1.19 g) in dichloromethane (50 mL) at room temperature is treated dropwise with a solution of 3-cyclopentyloxy-4-methoxybenzoyl chloride (3.0 g), that is prepared as described hereinafter in Reference Example 3) in dichloro-methane (50 mL). The solution is stirred and heated at reflux for 4 hours, then it is cooled, washed with water and dried over magnesium sulfate. The solution is concentrated and the resulting residue is recrystallized from ethyl acetate, to give N-(2,6-difluorophenyl)-3-cyclopentyloxy-4-methoxybenzamide (1.9 g), m.p. 158°-160° C. [NMR(CDCl3):1.55-1.7(m,3H),1.8-2.05(m,5H), 3.93(s,3H),4.85(m,1H),6.9(d,1H),6.95-7.03(m,2H),7.2-7.3(m,1H),7.35(bs,1H), 7.45(q,1H),7.53(d,1H); Elemental analysis: C,65.1; H,5.6;F,10.4; N,4.2%; Calculated: C,65.7; H,5.5;F,10.9; N,4.0%]-